molecular formula C5H3ClINO B6161188 5-chloro-4-iodopyridin-3-ol CAS No. 1807171-86-3

5-chloro-4-iodopyridin-3-ol

Cat. No.: B6161188
CAS No.: 1807171-86-3
M. Wt: 255.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-chloro-4-iodopyridin-3-ol is a chemical compound with the empirical formula C5H3ClINO . It is a solid substance .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Oc1ncc(Cl)cc1I . The InChI representation is 1S/C5H3ClINO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9) .


Physical And Chemical Properties Analysis

This compound is a solid substance . Its molecular weight is 255.44 .

Scientific Research Applications

Synthesis of Pyridine-Containing Macrocycles

Lechel et al. (2012) reported the synthesis of 5-iodopyridine derivatives leading to the unexpected formation of iodo[1,3]dioxolo[4,5-c]pyridines. This process, known as the Hofmann–Löffler–Freytag reaction, has potential applications in the creation of pyridine-containing macrocycles, which are significant in medicinal chemistry research. The study explored the generation of these compounds through radical processes and the challenges in achieving cyclotrimerization for the development of complex molecular structures Lechel et al., 2012.

Development of Halogen-rich Intermediates

In 2022, Wu et al. described the synthesis of halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine. These intermediates are valuable for creating pentasubstituted pyridines with various functionalities. This research provides a framework for developing compounds with specific chemical properties that can be used in further chemical manipulations, particularly in the field of medicinal chemistry Wu et al., 2022.

Studies on Halopyridines

Schlosser and Bobbio (2002) examined the hydrolysis and conversion of different halopyridines, including 5-chloro-3-fluoro-2-iodopyridine. Their research focused on the generation of 4-pyridinecarboxylic acids and 4-iodopyridines, demonstrating the flexibility and variety of structures that can be obtained from halopyridine derivatives. This study highlights the potential of halopyridines in synthesizing new compounds for various industrial applications, such as pharmaceuticals Schlosser & Bobbio, 2002.

Photolysis of Iodopyridines

Allen et al. (1977) explored the photolysis of 5-iodopyrimidines, including 5-iodo-2-chloropyridine, in different solutions. This research provides insights into the formation of pyrimidines with specific substitutions, which is a crucial aspect in the synthesis of complex organic compounds. The study contributes to understanding the chemical behavior of iodopyridines under photolytic conditions, which is relevant in photochemical synthesis Allen et al., 1977.

Functionalization of Dichloropyridines

Marzi et al. (2001) investigated the selective functionalization of various dichloropyridines. This research is significant in understanding the chemical reactivity and site selectivity of compounds like 2,4-dichloro-3-iodopyridine. The ability to selectively functionalize dichloropyridines is critical in the synthesis of new molecules for pharmaceutical and industrial applications Marzi et al., 2001.

Mechanism of Action

The mechanism of action of 5-chloro-4-iodopyridin-3-ol is not clear as it might depend on its application. For instance, many pyrimidines exhibit anti-inflammatory effects due to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .

Safety and Hazards

The safety information available indicates that 5-chloro-4-iodopyridin-3-ol is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed . It is recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling this compound .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-4-iodopyridin-3-ol involves the conversion of 5-chloro-4-iodopyridine to the corresponding pyridin-3-ol derivative through a nucleophilic substitution reaction.", "Starting Materials": [ "5-chloro-4-iodopyridine", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "Water (H2O)", "Methanol (CH3OH)" ], "Reaction": [ "Step 1: Dissolve 5-chloro-4-iodopyridine in a mixture of water and methanol.", "Step 2: Add sodium hydroxide to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add hydrogen peroxide to the reaction mixture and stir for several hours at room temperature.", "Step 4: Acidify the reaction mixture with hydrochloric acid to pH 1-2.", "Step 5: Extract the product with a suitable organic solvent and purify by column chromatography or recrystallization." ] }

1807171-86-3

Molecular Formula

C5H3ClINO

Molecular Weight

255.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.